![molecular formula C21H19N3O2 B5734052 N-benzoyl-2,3,4-trimethyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide](/img/structure/B5734052.png)
N-benzoyl-2,3,4-trimethyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide
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Overview
Description
N-benzoyl-2,3,4-trimethyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide, also known as BTB-1, is a chemical compound that has been of great interest in scientific research due to its potential applications in various fields.
Mechanism of Action
N-benzoyl-2,3,4-trimethyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide is believed to exert its effects through the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins and play a role in cancer cell invasion and metastasis. This compound has also been found to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific application. In cancer research, this compound has been found to induce apoptosis and inhibit angiogenesis, which are important processes in the growth and spread of cancer cells. In neurology, this compound has been found to have neuroprotective effects and may promote neuronal survival and function. In cardiovascular disease, this compound has been shown to have anti-inflammatory effects and may reduce the risk of atherosclerosis.
Advantages and Limitations for Lab Experiments
N-benzoyl-2,3,4-trimethyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to inhibit specific enzymes and signaling pathways. However, this compound also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and use.
Future Directions
There are several potential future directions for research on N-benzoyl-2,3,4-trimethyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound, which could increase its availability for use in lab experiments. Another area of interest is the identification of new applications for this compound, particularly in the field of neurology, where it has shown promising results in preclinical studies. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to identify any potential side effects or limitations for its use in clinical settings.
Synthesis Methods
N-benzoyl-2,3,4-trimethyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide can be synthesized through a multi-step process involving the reaction of 2,3,4-trimethylaniline with benzoyl chloride to form N-benzoyl-2,3,4-trimethylaniline, which is then reacted with o-phenylenediamine to produce this compound. The synthesis method has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
N-benzoyl-2,3,4-trimethyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide has been studied extensively for its potential applications in various fields, including cancer research, neurology, and cardiovascular disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurology, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular disease, this compound has been shown to have anti-inflammatory effects and may be useful in the treatment of atherosclerosis.
properties
IUPAC Name |
N-benzoyl-2,3,4-trimethylpyrrolo[1,2-a]benzimidazole-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2/c1-13-14(2)21-23(3)16-11-7-8-12-17(16)24(21)18(13)20(26)22-19(25)15-9-5-4-6-10-15/h4-12H,1-3H3,(H,22,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLOIALSAFNUXKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=CC=CC=C3N(C2=C1C)C)C(=O)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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